(Z)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (Z)-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H14FN3O2S/c19-12-3-5-13(6-4-12)22-18(15-10-25-11-16(15)21-22)20-17(23)8-7-14-2-1-9-24-14/h1-9H,10-11H2,(H,20,23)/b8-7-
• InChI Key: ITTCRBACUKYENU-FPLPWBNLSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)F)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)F)NC(=O)/C=C\C4=CC=CO4
• Molecular Formula: C18H14FN3O2S
• Molecular Weight: 355.4 g/mol
• CAS No.: 450343-44-9

Description

(Z)-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(furan-2-yl)acrylamide is a useful research compound. Its molecular formula is C18H14FN3O2S and its molecular weight is 355.39. The purity is usually 95%.
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Scientific Research Applications

Stereochemical Peculiarities and Crystal Structures

Research has focused on understanding the stereochemical peculiarities of related compounds through crystal structure analysis. For example, the study of stereochemical characteristics of similar structures has revealed insights into their potential chemical behaviors and applications, particularly in the context of preventing their transformation into different chemical structures through specific reactions [Kseniya K. Borisova et al., 2016].

Synthesis of Heterocyclic Compounds

The synthesis of novel classes of compounds, including thio- and furan-fused heterocycles, has been a significant area of research. These efforts have yielded new compounds with potential applications in drug development and other areas of chemical research [Merve Ergun et al., 2014].

Antiviral Evaluation

The synthesis and in vitro evaluation of novel derivatives for antiviral activity represent another critical area of application. Such studies contribute to the discovery of potential antiviral agents that could be further developed to treat various viral infections [E. M. El-Telbani et al., 2011].

Crystallography and Molecular Analysis

Crystallographic studies have been pivotal in determining the structures of related compounds, offering valuable insights into their molecular configurations and potential applications in material science and drug design [B. Kariuki et al., 2022].

Fluorescent Probes for Thiol Detection

Research into the development of fluorescent probes based on pyrazoline derivatives for detecting thiols in biological samples highlights the potential applications of these compounds in bioanalytical chemistry and medical diagnostics [Rong-Rong Zhang et al., 2015].